Cas no 1269291-07-7 (1-(4-Chloro-phenyl)-5-fluoro-1H-pyrazole-4-carboxylic acid ethyl ester)
1269291-07-7 structure
Product Name:1-(4-Chloro-phenyl)-5-fluoro-1H-pyrazole-4-carboxylic acid ethyl ester
CAS No:1269291-07-7
MF:C12H10ClFN2O2
MW:268.671405315399
CID:3164846
PubChem ID:53429347
Update Time:2025-04-21
1-(4-Chloro-phenyl)-5-fluoro-1H-pyrazole-4-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1-(4-Chloro-phenyl)-5-fluoro-1H-pyrazole-4-carboxylic acid ethyl ester
- ethyl 1-(4-chlorophenyl)-5-fluoro-1H-pyrazole-4-carboxylate
- 1H-Pyrazole-4-carboxylic acid, 1-(4-chlorophenyl)-5-fluoro-, ethyl ester
- 1269291-07-7
-
- Inchi: 1S/C12H10ClFN2O2/c1-2-18-12(17)10-7-15-16(11(10)14)9-5-3-8(13)4-6-9/h3-7H,2H2,1H3
- InChI Key: IJUDCSGWQSBVBA-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(Cl)C=C2)C(F)=C(C(OCC)=O)C=N1
Computed Properties
- Exact Mass: 268.0414834Da
- Monoisotopic Mass: 268.0414834Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 44.1Ų
1-(4-Chloro-phenyl)-5-fluoro-1H-pyrazole-4-carboxylic acid ethyl ester Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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